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Abstract
This document provides comprehensive application notes and protocols for the determination

of Cefodizime (sodium) dosage in in vivo research settings. Cefodizime is a third-generation

cephalosporin antibiotic with a broad spectrum of activity against Gram-positive and Gram-

negative bacteria.[1] Beyond its direct bactericidal action, Cefodizime exhibits notable

immunomodulatory properties, which may enhance its therapeutic efficacy.[2][3][4] This guide

offers a summary of toxicological and pharmacokinetic data, detailed experimental protocols for

various infection models, and a visualization of its mechanism of action to aid researchers in

designing effective and ethical animal studies.

Quantitative Data Summary
The following tables summarize key quantitative data for Cefodizime (sodium) derived from

various animal studies. This information is crucial for initial dose range selection.
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Table 1: Acute Toxicity (LD50) of Cefodizime (Sodium)
Animal Model

Administration
Route

Sex LD50 (mg/kg)

Mouse Intravenous Male 7200

Female 5000

Intraperitoneal Male 10500

Female 11000

Subcutaneous Male 17500

Female 16500

Oral Male 28000

Female 29000

Rat (Adult) Intravenous Male 7000

Female 8200

Intraperitoneal Male 9500

Female 8800

Subcutaneous Male 17000

Female 15500

Oral Male/Female >20000

Intramuscular Male/Female >3200

Rat (5-day-old) Subcutaneous Male 5278

Female 5314

Dog Intravenous Male >5000

Data sourced from acute toxicity studies.[2]
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Table 2: Recommended Starting Dosages for Efficacy
Studies in Animal Models

Animal Model
Infection
Model

Recommended
Dosage Range
(mg/kg)

Administration
Route

Frequency

Mouse
Pneumonia (S.

pneumoniae)
30 Subcutaneous Twice daily

Mouse
Systemic

Candidiasis
30 Intraperitoneal

Twice daily for 4

days

Rat
Urinary Tract

Infection
25-50

Intramuscular/Int

ravenous

Once or twice

daily

Rabbit Meningitis 50-100 Intravenous Every 6-12 hours

*Note: Specific dosage data for Cefodizime in rat UTI and rabbit meningitis models is limited.

The recommended dosages are extrapolated from studies using other third-generation

cephalosporins such as Cefotaxime and Ceftriaxone in similar models.[5][6][7][8] Researchers

should perform dose-ranging studies to determine the optimal dosage for their specific

experimental conditions.

Mechanism of Action
Cefodizime exerts its therapeutic effects through a dual mechanism: direct bactericidal activity

and immunomodulation.

Inhibition of Bacterial Cell Wall Synthesis
As a beta-lactam antibiotic, Cefodizime binds to and inactivates penicillin-binding proteins

(PBPs) located on the inner membrane of the bacterial cell wall.[1] This inactivation prevents

the final transpeptidation step of peptidoglycan synthesis, a critical component of the bacterial

cell wall. The resulting weakened cell wall cannot withstand the internal osmotic pressure,

leading to cell lysis and bacterial death.
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Start: Mouse Acclimation

Intranasal Inoculation
(S. pneumoniae)

Treatment Initiation
(e.g., 12h post-infection)

Cefodizime (30 mg/kg SC, BID)
or Vehicle Control

Monitor Survival & Clinical Signs

Endpoint Determination
(e.g., Day 5)

Outcome Analysis:
- Bacterial Load (Lungs)

- Histopathology
- Cytokine Profiling (BALF)

End of Experiment
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Start: Rat Acclimation

Intravesical Inoculation
(Uropathogenic E. coli)

Treatment Initiation
(24h post-infection)

Cefodizime (25-50 mg/kg IV/IM)
or Vehicle Control

Daily Observation

Endpoint Determination
(e.g., Day 7)

Outcome Analysis:
- Bacterial Counts (Bladder, Kidneys)

- Urinalysis
- Histopathology

End of Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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